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Compound of Interest

Compound Name: 4-Amino-3-(trifluoromethyl)pyridine

Cat. No.: B053476

Technical Support Center: 4-Amino-3-
(trifluoromethyl)pyridine

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and storage of 4-Amino-3-
(trifluoromethyl)pyridine (CAS No: 387824-61-5).

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with 4-Amino-3-(trifluoromethyl)pyridine?

Al: 4-Amino-3-(trifluoromethyl)pyridine is considered a hazardous substance. It is harmful if
swallowed, in contact with skin, or if inhaled.[1] It causes skin irritation and serious eye
irritation.[1][2] Additionally, it may cause respiratory irritation.[1][2]

Q2: What are the recommended storage conditions for this compound?

A2: Store in a cool, dry, and well-ventilated area.[1][3] Keep the container tightly closed and
sealed until ready for use.[1][3] It is also recommended to store it away from incompatible
materials and foodstuff containers.[1]

Q3: What personal protective equipment (PPE) should be worn when handling this chemical?
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A3: When handling 4-Amino-3-(trifluoromethyl)pyridine, it is crucial to wear appropriate
PPE. This includes protective gloves, protective clothing, eye protection (safety glasses with
side-shields), and face protection.[1][3] In cases where dust is generated, a dust respirator is
required.

Q4: What should | do in case of accidental exposure?
A4: In case of accidental exposure, follow these first-aid measures:

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a physician.[3]

 In case of skin contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing and consult a physician.[3]

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[3]

« |If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[3]

Q5: How should | handle spills of this compound?

A5: For spills, immediately clean them up while wearing appropriate PPE.[1] Avoid generating
dust.[1] Use dry clean-up procedures such as sweeping, shoveling, or vacuuming the material
into a suitable, labeled container for disposal.[1] Prevent the spillage from entering drains or
water courses.[1][3]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Compound has changed color

or appearance.

Improper storage, exposure to

light, air, or moisture.

Do not use the compound.
Dispose of it according to your
institution's guidelines. Review
storage procedures to ensure
they meet the recommended
conditions (cool, dry, well-
ventilated, tightly sealed

container).

Inconsistent experimental

results.

Impurity of the compound due
to improper handling or

storage.

Verify the purity of the
compound using appropriate
analytical techniques. Ensure
proper handling procedures
are followed to prevent cross-

contamination.

Irritation to skin or respiratory

tract during handling.

Inadequate ventilation or

improper use of PPE.

Immediately move to a well-
ventilated area. If irritation
persists, seek medical
attention. Review and enhance
engineering controls (e.g., use
a fume hood) and ensure

correct PPE is being used.

Physicochemical Data
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Property Value Reference
CAS Number 387824-61-5 [1]
Molecular Formula C6H5F3N2 [4]
Molecular Weight 162.11 g/mol [4]
Appearance White to light yellow crystalline NIA
powder

Melting Point 98-102 °C [4]

Boiling Point 330.8 °C at 760 mmHg [4]

Density 1.366 g/cm3 [4]

Experimental Protocols

Detailed experimental protocols should be developed and approved by your institution's safety

committee. Always consult the Safety Data Sheet (SDS) for 4-Amino-3-

(trifluoromethyl)pyridine before use.[1][3]

Visual Workflow for Safe Handling and Storage
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Workflow for Safe Handling and Storage of 4-Amino-3-(trifluoromethyl)pyridine

Preparation

Consult SDS

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Proceed to Handling

Work in a Well-Ventilated Area
(Fume Hood)

Weigh and Handle Compound

After Experiment

Cleanup & Disposal

Tightly Seal Container After Use Clean Work Area

Proceed to Storage

Store in a Cool, Dry Place Dispose of Waste According to Regulations Remove and Dispose of PPE Properly

/

Away from Incompatible Materials

Click to download full resolution via product page
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Caption: Logical workflow for the safe handling and storage of 4-Amino-3-
(trifluoromethyl)pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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